Cas no 2248172-66-7 ((2S)-2-(3-methoxy-4-methylphenyl)propanoic acid)

• Product Name: (2S)-2-(3-methoxy-4-methylphenyl)propanoic acid
• CAS No: 2248172-66-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5818397
• PubChem ID: 118199600
• Update Time: 2025-06-13

(2S)-2-(3-methoxy-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3-methoxy-4-methylphenyl)propanoic acid
• EN300-6493909
• SCHEMBL16865529
• 2248172-66-7

• Inchi： 1S/C11H14O3/c1-7-4-5-9(6-10(7)14-3)8(2)11(12)13/h4-6,8H,1-3H3,(H,12,13)/t8-/m0/s1
• InChI Key： YGKGMPCAMVECIW-QMMMGPOBSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on (2S)-2-(3-methoxy-4-methylphenyl)propanoic acid

Comprehensive Overview of (2S)-2-(3-methoxy-4-methylphenyl)propanoic acid (CAS No. 2248172-66-7): Properties, Applications, and Research Insights

(2S)-2-(3-methoxy-4-methylphenyl)propanoic acid (CAS No. 2248172-66-7) is a chiral organic compound with significant potential in pharmaceutical and chemical research. This methoxy-methylphenyl derivative belongs to the class of arylpropionic acids, a group known for its diverse biological activities. The compound's unique stereochemistry and functional group arrangement make it particularly interesting for drug discovery and material science applications.

Recent studies highlight the growing importance of chiral building blocks like (2S)-2-(3-methoxy-4-methylphenyl)propanoic acid in asymmetric synthesis. Researchers are particularly interested in its potential as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) analogs, given the structural similarities to known active pharmaceutical ingredients. The methoxy group at the 3-position and methyl substitution at the 4-position of the phenyl ring contribute to its distinctive electronic and steric properties.

The compound's physicochemical properties have been extensively characterized. With a molecular formula of C₁₁H₁₄O₃ and molecular weight of 194.23 g/mol, this optically active compound typically appears as a white to off-white crystalline powder. Its solubility profile shows moderate solubility in polar organic solvents like methanol and ethanol, while being less soluble in water. These characteristics make it suitable for various organic synthesis applications.

In the context of current research trends, (2S)-2-(3-methoxy-4-methylphenyl)propanoic acid has gained attention for its potential in green chemistry applications. Scientists are exploring its use in biocatalytic transformations and enzymatic resolution processes, aligning with the pharmaceutical industry's push toward more sustainable manufacturing methods. The compound's structural motifs are also being investigated for their potential in drug delivery systems and prodrug development.

Quality control of 2248172-66-7 typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) is commonly used to verify the enantiomeric purity, while nuclear magnetic resonance (NMR) spectroscopy confirms the molecular structure. Mass spectrometry provides additional confirmation of the compound's identity and purity. These rigorous analytical protocols ensure the material meets the stringent requirements for pharmaceutical research applications.

The synthesis of (2S)-2-(3-methoxy-4-methylphenyl)propanoic acid typically involves asymmetric hydrogenation or enzymatic resolution approaches. Recent advances in catalytic methods have improved the yield and optical purity of the final product. Researchers are particularly interested in developing more efficient routes that minimize waste and reduce energy consumption, reflecting the growing emphasis on sustainable chemistry practices.

From a safety perspective, standard laboratory precautions are recommended when handling 2248172-66-7. While not classified as hazardous under current regulations, proper personal protective equipment including gloves and safety glasses should be worn. The compound should be stored in a cool, dry place away from strong oxidizers, following good chemical storage practices.

The commercial availability of (2S)-2-(3-methoxy-4-methylphenyl)propanoic acid has increased in recent years, with several specialty chemical suppliers offering it in various quantities. Pricing typically reflects the compound's high purity grade and chiral purity, with research-scale quantities being most commonly requested. The growing demand reflects its utility in medicinal chemistry programs and material science research.

Future research directions for CAS 2248172-66-7 may include exploration of its biological activity profile and potential therapeutic applications. The compound's structural features suggest possible interactions with various enzyme systems, though detailed pharmacological studies are needed. Additionally, its application in liquid crystal formulations and advanced materials represents another promising avenue for investigation.

In conclusion, (2S)-2-(3-methoxy-4-methylphenyl)propanoic acid represents an important chiral intermediate with wide-ranging potential in scientific research. Its unique combination of steric and electronic properties, coupled with growing interest in enantiomerically pure compounds, ensures its continued relevance in chemical and pharmaceutical development. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its position as a valuable tool for researchers across multiple disciplines.